SJB3-019A

• Molecular Formula: C16H8N2O3
• Molecular Weight: 276.25 g/mol
• InChI: InChI=1S/C16H8N2O3/c19-13-10-5-1-2-6-11(10)14(20)15-12(13)18-16(21-15)9-4-3-7-17-8-9/h1-8H
• InChIKey: DOYPPVCQHGJUBC-UHFFFAOYSA-N

Standard USP1 inhibitors like ML323 fail to replicate SJB3-019A's cellular phenotypes due to divergent selectivity profiles. For hematopoietic cancer models and USP1/USP8 dual-targeting studies, compound selection directly impacts data reproducibility. - **Higher cellular potency:** 5-fold more effective than SJB2-043 in K562 ID1 degradation assays. - **Distinct selectivity:** Inhibits USP8 (IC50=0.21 μM) and USP2 vs. USP1 (IC50=1.69 μM); not interchangeable with ML323. - **Application-ready:** Validated in B-ALL, ovarian cancer (PARP combo), and nanoparticle renal delivery models.

SJB3-019A USP1 Inhibitor Overview

SJB3-019A (CAS 2070015-29-9) is a small molecule inhibitor of Ubiquitin-Specific Protease 1 (USP1), a deubiquitinating enzyme (DUB) central to the DNA damage response and homologous recombination repair pathways. Chemically, it is 2-(pyridin-3-yl)naphtho[2,3-d]oxazole-4,9-dione . In K562 chronic myelogenous leukemia cells, SJB3-019A potently induces degradation of the transcription factor ID1 (Inhibitor of DNA Binding 1), a USP1 substrate, with a reported IC50 of 0.0781 μM . This compound is primarily utilized as a chemical probe to dissect USP1-dependent cellular processes in cancer biology and other disease models.

Ubiquitin pathway studies – USP1/USP8 dual inhibition probe

Leukemia & cancer cell-model research – ID1 degradation context

Nanoformulation & targeted delivery research – renal/cancer models

SJB3-019A vs Generic USP1 Inhibitors

Direct substitution of SJB3-019A with other USP1 inhibitors or broader deubiquitinase (DUB) inhibitors is highly likely to confound experimental outcomes due to significant differences in isoform selectivity and cellular potency. While SJB3-019A exhibits a unique selectivity profile favoring USP8 and USP2 over USP1 in vitro, closely related analogs like SJB2-043 demonstrate different potency profiles. The differential inhibition of these DUBs has profound functional consequences, as USP1, USP2, and USP8 regulate distinct substrates and pathways, including Fanconi anemia pathway repair, homologous recombination, and receptor trafficking, respectively. Therefore, using a generic DUB inhibitor will not recapitulate the specific biochemical and cellular phenotype of SJB3-019A, compromising the validity of target validation studies and assay reproducibility [1].

Selectivity USP8/2 co-inhibition profile may shift pathway interpretation relative to USP1-selective inhibitors (e.g., ML323)

Potency shift Cellular degradation potency differs from structural analog SJB2-043; model-response thresholds may vary

Off-target DUBs Broader DUB inhibition fingerprint may require additional controls in target engagement studies

• [1] Ritorto MS, Ewan R, Perez-Oliva AB, et al. Screening of DUB activity and specificity by MALDI-TOF mass spectrometry. Nat Commun. 2014;5:4763. doi:10.1038/ncomms5763. View Source

SJB3-019A Quantitative Differentiation Evidence

Leukemia Cell Potency vs SJB2-043

In head-to-head comparison within the same study, SJB3-019A demonstrated significantly enhanced potency over its structural analog SJB2-043. While both compounds target USP1, SJB3-019A was 5-fold more effective at promoting degradation of the USP1 substrate ID1 and inducing cytotoxicity in K562 chronic myelogenous leukemia cells .

Cell potency vs SJB2-043

Data to verify

5-fold greater ID1 degradation potency (K562 cells)

IC50: 0.0781 μM vs ~0.39 μM

Supports leukemia cell model-response comparison

Independent validation recommended; SJB2-043 baseline estimated from stated fold difference

Evidence Dimension	Cellular potency for inducing ID1 degradation and cytotoxicity
Target Compound Data	IC50 = 0.0781 μM
Comparator Or Baseline	SJB2-043 (IC50 not explicitly provided, but relative potency is 5-fold lower)
Quantified Difference	5-fold greater potency for SJB3-019A
Conditions	K562 chronic myelogenous leukemia cells; ID1 degradation and cytotoxicity assays

Why This Matters

This 5-fold potency advantage means researchers can achieve equivalent biological effects at significantly lower concentrations, reducing potential off-target effects and compound usage costs.

USP8 Inhibition Selectivity vs ML323

In vitro deubiquitinase (DUB) profiling using purified recombinant enzymes revealed a unique selectivity fingerprint for SJB3-019A. Unlike other USP1 inhibitors, SJB3-019A demonstrates stronger inhibition of USP8 and USP2. In this assay, SJB3-019A inhibited USP8 and USP2 approximately 10-fold more potently than it inhibited USP1 [1]. This is in stark contrast to other compounds in the same panel, such as NSC 697923 and BAY 11-7082, which showed strong selectivity for USP7 [1].

USP8 inhibition vs ML323

Cross-study comparable

USP8 IC50 = 0.21 μM, USP1 IC50 = 1.69 μM

ML323: no USP8 inhibition up to 114 μM

Indicates preferential USP8/2 co-inhibition context

Cross-study MALDI-TOF conditions may limit absolute IC50 transfer

Evidence Dimension	Deubiquitinase isoform selectivity profile
Target Compound Data	Inhibits USP8 and USP2 ~10-fold better than USP1
Comparator Or Baseline	Other DUB inhibitors in the panel (NSC 697923, BAY 11-7082, HBX 41,108)
Quantified Difference	~10-fold selectivity for USP8/USP2 over USP1
Conditions	In vitro DUB activity assay with purified recombinant enzymes; pre-incubation for 35 min at various concentrations (0-30 or 0-100 μM) followed by 60 min substrate incubation at 30°C.

Why This Matters

This distinct selectivity profile is critical for studies aiming to dissect the overlapping functions of USP1, USP2, and USP8. Use of a more selective USP1 inhibitor would not reproduce this pattern and could lead to misinterpretation of pathway crosstalk.

• [1] Ritorto MS, Ewan R, Perez-Oliva AB, et al. Screening of DUB activity and specificity by MALDI-TOF mass spectrometry. Nat Commun. 2014;5:4763. doi:10.1038/ncomms5763. Figure 4. View Source

Hypertensive Nephropathy Nanodelivery Efficacy

While SJB3-019A shows higher in vitro potency against USP8 and USP2, cellular target engagement studies confirm that it retains functional activity against its intended target, USP1. In MM.1S multiple myeloma cells treated with SJB3-019A for 3 hours, immunoprecipitation of various DUBs followed by activity assays demonstrated a statistically significant reduction in USP1 enzymatic activity compared to DMSO control (p < 0.05, n=3) [1].

Nano-renal delivery model

Cross-study comparable

SJB3-019A@MIL-PEGTK reduced oxidative stress markers in vitro & in vivo

Supports nanocarrier-based renal targeting research

Model-specific (angiotensin II-induced nephropathy); comparator DUB inhibitor data unavailable

Evidence Dimension	Cellular DUB activity after compound treatment
Target Compound Data	Statistically significant reduction in USP1 activity (p < 0.05)
Comparator Or Baseline	DMSO vehicle control
Quantified Difference	Significant inhibition (p < 0.05)
Conditions	MM.1S cells treated with SJB3-019A for 3h; USP1 immunoprecipitated and activity measured with Ub-AMC assay.

Why This Matters

This data bridges the gap between in vitro biochemical selectivity and cellular function, providing confidence that SJB3-019A engages and inhibits USP1 in a complex cellular environment, which is the ultimate experimental goal.

• [1] Das DS, Ray A, Das A, et al. A novel inhibitor of ubiquitin-specific protease 1 (USP1) targets multiple myeloma cells. Oncogene. 2018;37(7):953-967. doi:10.1038/onc.2017.378. Figure 2. View Source

Synthetic Lethality with Niraparib in Ovarian Cancer

To overcome potential bioavailability and delivery challenges, a nanoformulation of SJB3-019A (SJB3-019A@MIL-PEGTK) was developed and tested in an angiotensin II-induced hypertensive nephropathy model. This formulation was confirmed to alleviate hypertension-induced oxidative stress and ferroptosis in renal cells both in vitro and in vivo [1]. This demonstrates the compound's utility in complex disease models when appropriate delivery strategies are employed, distinguishing it from compounds with no reported in vivo disease model validation.

Synthetic lethality with PARPi

Data to verify

Reported synergy with PARP inhibition in ovarian cancer models; STING activation observed

Supports DNA damage combination study context

Synergy scores not provided; validation in additional DDR models recommended

Evidence Dimension	In vivo disease model efficacy
Target Compound Data	SJB3-019A@MIL-PEGTK nanoparticle formulation alleviated oxidative stress and ferroptosis in vivo
Comparator Or Baseline	No direct comparator; class-level inference for USP1 inhibitors with no in vivo disease model data.
Quantified Difference	Validated in vivo disease model (hypertensive nephropathy)
Conditions	Angiotensin II-induced hypertensive nephropathy mouse model; nanoformulation delivery.

Why This Matters

This evidence demonstrates a proven path to in vivo application, which is a critical consideration for projects aiming to translate cellular findings into animal models, potentially saving significant time and resources on formulation development.

• [1] Hao F, Zhang Y, Li Y, et al. Inhibition of USP1 ameliorates hypertensive nephropathy through regulating oxidative stress and ferroptosis: A precise treatment via SJB3-019A nanodelivery. Eur J Pharm Biopharm. 2023;193:187-197. doi:10.1016/j.ejpb.2023.11.009. View Source

SJB3-019A Research & Industrial Applications

Leukemia and Hematological Malignancy Research

In K562 chronic myelogenous leukemia cell assays, SJB3-019A achieves a 5-fold improvement in potency over its analog SJB2-043, with an IC50 of 0.0781 μM for inducing ID1 degradation and cytotoxicity . This enhanced potency translates directly to lower required concentrations, reducing compound consumption and minimizing the risk of off-target effects at higher doses. This is the preferred compound for any study where robust USP1 inhibition and ID1 degradation are the primary readouts in hematopoietic cancer cell lines.

Dual USP1/USP8 Inhibition in Oncology

Standard USP1 inhibitors lack the nuanced activity of SJB3-019A, which exhibits a 10-fold higher in vitro potency for USP8 and USP2 over USP1 [1]. This unique selectivity fingerprint makes SJB3-019A an ideal chemical probe for studies where the simultaneous, but differential, inhibition of USP1, USP2, and USP8 is required to map functional redundancies or crosstalk between these DUBs in processes like homologous recombination, endocytosis, and cell cycle control.

Nanomedicine for Renal and Cardiovascular Diseases

Projects focused on the role of USP1 in kidney disease or oxidative stress-related pathologies can directly leverage the published in vivo validation of an SJB3-019A nanoformulation (SJB3-019A@MIL-PEGTK), which successfully ameliorated hypertensive nephropathy in an animal model [2]. This pre-existing formulation strategy provides a validated starting point for in vivo delivery, mitigating common bioavailability hurdles and accelerating the transition from cell-based assays to physiologically relevant animal studies.

Application

Selection Property

Validation Focus

Leukemia & hematological pathway studies

ID1 degradation & AKT signaling context

Dose-response & model-response reproducibility

Dual USP1/USP8 pathway research

USP8/2 co-inhibition profile

Off-target deubiquitinase activity profiling

Nanocarrier renal targeting research

Nanoformulation compatibility & stability

Renal injury biomarker & ferroptosis endpoints

DNA repair & STING combination studies

PARP inhibitor co-delivery synergy context

DNA damage accumulation & immune activation markers

• [1] Ritorto MS, Ewan R, Perez-Oliva AB, et al. Screening of DUB activity and specificity by MALDI-TOF mass spectrometry. Nat Commun. 2014;5:4763. doi:10.1038/ncomms5763. Figure 4. View Source
• [2] Hao F, Zhang Y, Li Y, et al. Inhibition of USP1 ameliorates hypertensive nephropathy through regulating oxidative stress and ferroptosis: A precise treatment via SJB3-019A nanodelivery. Eur J Pharm Biopharm. 2023;193:187-197. doi:10.1016/j.ejpb.2023.11.009. View Source